Cas no 1804416-11-2 (2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride
• CAS No: 1804416-11-2
• MF: C₈H₂ClF₂N₃O₃
• MW: 261.569587230682
• CID: 4877333
• Update Time: 2025-06-13

2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C8H2ClF2N3O3/c9-7(15)5-4(1-12)13-2-3(8(10)11)6(5)14(16)17/h2,8H
• InChI Key： GMFHZZAXKUPPLW-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C#N)N=CC(C(F)F)=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.9
• Topological Polar Surface Area: 99.6

Additional information on 2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride

Introduction to 2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride (CAS No. 1804416-11-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride, identified by the CAS number 1804416-11-2, is a highly versatile intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its nitropyridine core and functionalized with cyano, difluoromethyl, and carbonyl chloride groups, has garnered significant attention due to its utility in the synthesis of biologically active molecules. The strategic arrangement of these substituents imparts unique reactivity, making it a valuable building block for the development of novel therapeutic agents.

The nitropyridine scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking. The presence of a cyano group enhances electrophilicity, facilitating further functionalization, while the difluoromethyl moiety is increasingly recognized for its role in modulating metabolic stability and binding affinity. The carbonyl chloride functionality serves as a reactive handle for nucleophilic additions, enabling the construction of complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, driven by their tunable physicochemical properties and improved pharmacokinetic profiles. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance binding affinity and resistance to enzymatic degradation. For instance, fluorinated analogs of kinase inhibitors have shown enhanced potency and selectivity in preclinical studies. The incorporation of this moiety into 2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride positions it as a key intermediate in the synthesis of next-generation therapeutics targeting oncogenic pathways.

The carbonyl chloride group in this compound is particularly noteworthy for its reactivity in peptide coupling reactions. In peptide synthesis, carbonyl chlorides are commonly employed as activating agents for carboxylic acids, enabling efficient formation of amide bonds. This property makes 2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride a valuable tool for constructing peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. Such peptidomimetics are increasingly being explored as inhibitors of protein-protein interactions, offering promising leads for treating diseases such as cancer and inflammation.

Advances in computational chemistry have further highlighted the potential of 2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride as a scaffold for drug design. Molecular modeling studies indicate that the nitropyridine ring can effectively engage with aromatic residues in protein active sites, while the electron-withdrawing groups enhance binding through electrostatic interactions. Additionally, the presence of fluorine atoms allows for fine-tuning of solvation effects, which is critical for optimizing oral bioavailability. These insights have guided the development of novel small-molecule inhibitors with improved pharmacokinetic profiles.

Recent experimental studies have demonstrated the utility of this compound in the synthesis of kinase inhibitors. Kinases are key enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the reactivity of the carbonyl chloride group and the electronic properties of the nitropyridine core, researchers have successfully incorporated this intermediate into molecules that exhibit potent inhibition of target kinases. Preliminary results suggest that these inhibitors exhibit high selectivity and low toxicity in cellular assays, positioning them as promising candidates for further development.

The versatility of 2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride extends beyond kinase inhibition. Its structural features make it suitable for applications in other therapeutic areas as well. For example, modifications at the cyano position can yield derivatives with enhanced binding to G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to introduce diverse functional groups while maintaining core structural integrity allows chemists to rapidly explore chemical space and identify novel lead compounds.

In conclusion,2-Cyano-5-(difluoromethyl)-4-nitropyridine-3-carbonyl chloride (CAS No. 1804416-11-2) represents a powerful tool for synthetic chemists working in pharmaceuticals and biotechnology. Its unique combination of functional groups—cyano, difluoromethyl, nitropyridine core,and carbonyl chloride reactive site—makes it an indispensable intermediate for constructing biologically active molecules. As research continues to uncover new applications for fluorinated compounds and peptidomimetics,this compound is poised to play a pivotal role in the discovery and development of next-generation therapeutics.